Cas no 147028-78-2 (2-methyl-2-(pyridin-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(pyridin-4-yl)propanoic acid
• CAS No: 147028-78-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD07644550
• CID: 4700975
• PubChem ID: 10558977
• Update Time: 2023-11-24

2-methyl-2-(pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-pyridin-4-ylpropanoic acid
• 2-methyl-2-(pyridin-4-yl)propanoic acid

• MDL： MFCD07644550
• Inchi： 1S/C9H11NO2/c1-9(2,8(11)12)7-3-5-10-6-4-7/h3-6H,1-2H3,(H,11,12)
• InChI Key： NXMDCBMOHHILDN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 165.078978594 g/mol
• Monoisotopic Mass: 165.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.19
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2